Cas no 1134529-11-5 (1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1134529-11-5
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5734111
• PubChem ID: 24716995
• Update Time: 2025-10-28

1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F2198-1017
• 1134529-11-5
• AKOS026721259
• starbld0027736
• 2-ethyl-5-thiophen-3-ylpyrazole-3-carboxylic acid
• 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C10H10N2O2S/c1-2-12-9(10(13)14)5-8(11-12)7-3-4-15-6-7/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： AJRLJRCBMIYHAA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(=O)O)N(CC)N=1

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1134529-11-5) and Its Emerging Applications in Chemical Biology

1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid, identified by the CAS number 1134529-11-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a thiophene ring in its structure further enhances its potential by introducing additional aromaticity and electronic characteristics, making it a versatile scaffold for drug discovery and material science applications.

The1H-pyrazole core of this molecule is a key pharmacophore that interacts with various biological targets, including enzymes and receptors. The carboxylic acid group at the 5-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties. The ethyl substituent at the 1-position contributes to the compound's solubility and metabolic stability, while the thiophen-3-yl moiety enhances its binding affinity to biological targets by increasing hydrophobic interactions. These structural features make 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in harnessing thepyrazole-thiophene hybrids for medicinal chemistry applications. Studies have demonstrated that these compounds exhibit remarkable efficacy against various diseases, particularly cancer. For instance, research published in peer-reviewed journals has shown that derivatives of1H-pyrazole-based structures can inhibit kinases and other enzymes involved in tumor progression. Thethiophenyl moiety plays a crucial role in modulating the electronic properties of these molecules, thereby enhancing their bioactivity. This has led to the exploration of CAS No. 1134529-11-5 as a lead compound for developing targeted therapies.

Thecarboxylic acid functional group in 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid offers multiple opportunities for chemical modification. Researchers have utilized this group to synthesize esters, amides, and other derivatives that exhibit enhanced pharmacological profiles. For example, esterification of the carboxylic acid can improve oral bioavailability, while conjugation with biomolecules can enhance targeted delivery systems. These modifications have opened new avenues for drug development, particularly in oncology and immunotherapy.

Thethiophenyl-thiazole hybrids, including derivatives of CAS No. 1134529-11-5, have also shown promise in material science applications. The aromaticity and conjugation provided by the thiophene ring contribute to the compound's optical properties, making it suitable for use in organic electronics and photovoltaic devices. Additionally, thepyrazole moiety enhances thermal stability and mechanical strength, which are critical factors in polymer science. These dual functionalities make this compound an attractive candidate for interdisciplinary research.

In clinical settings, 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Thepyrazole-thiophene scaffold has been shown to exhibit low toxicity profiles, making it a safe candidate for further clinical development. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neuroinflammatory disorders.

The synthesis ofCAS No 1134529 11 5-based derivatives has been optimized using advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions and flow chemistry techniques. These methods have enabled high-yield production of complex analogs with minimal side reactions. The accessibility of these derivatives has facilitated rapid screening for new drug candidates using high-throughput screening (HTS) platforms.

TheEthyl group at position 1, along with theCarboxylic acid at position 5, contributes to the compound's overall solubility and bioavailability when administered orally or intravenously. This balance between hydrophobicity and hydrophilicity is critical for achieving effective drug delivery systems.Ethyl substitution also enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

TheEthyl group at position 1 plays a significant role in modulating pharmacokinetic parameters such as absorption distribution metabolism excretion (ADME). This substitution helps prolong half-life while maintaining target specificity which is essential during drug development processes.

TheEthyl group at position 1 also contributes towards enhancing binding affinity through steric interactions with biological targets such as proteins or enzymes involved either directly or indirectly within disease pathways related specifically towards cancers inflammatory conditions neurological disorders etc.. These interactions could be further optimized through structure-based drug design approaches leveraging computational modeling tools alongside experimental validation techniques.

Ethyl substitution enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes while maintaining target specificity essential during drug development processes.